Cas no 1807142-21-7 (4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid)
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid
-
- Inchi: 1S/C10H10ClF2NO3/c1-17-9-5(4-11)2-7(10(12)13)14-6(9)3-8(15)16/h2,10H,3-4H2,1H3,(H,15,16)
- InChI Key: MRDCFRDUNONXOG-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(F)F)N=C(CC(=O)O)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 1.4
- Topological Polar Surface Area: 59.4
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029019068-250mg |
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid |
1807142-21-7 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029019068-500mg |
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid |
1807142-21-7 | 95% | 500mg |
$1,685.00 | 2022-03-31 | |
| Alichem | A029019068-1g |
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid |
1807142-21-7 | 95% | 1g |
$3,126.60 | 2022-03-31 |
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid
Recent Advances in the Study of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS: 1807142-21-7)
4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS: 1807142-21-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a methoxy-substituted pyridine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.
The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and selective fluorination, which significantly improved the scalability of the process. These advancements are critical for the compound's potential use in large-scale pharmaceutical production.
Pharmacological evaluations of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid have revealed its inhibitory activity against specific enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies have provided insights into its binding interactions with the COX-2 active site, offering a structural basis for further optimization.
In addition to its anti-inflammatory properties, 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid has been investigated for its role as a versatile intermediate in the synthesis of more complex bioactive molecules. A 2024 study in Organic Letters described its use in the preparation of pyridine-based kinase inhibitors, which are currently being evaluated in preclinical trials for cancer therapy. The compound's reactivity, particularly at the chloromethyl and difluoromethyl sites, makes it a valuable building block for medicinal chemistry.
Despite these promising findings, challenges remain in the development of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a compelling candidate for further research in drug discovery and development.
In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS: 1807142-21-7) represents a significant advancement in chemical biology, with potential applications in anti-inflammatory and anticancer therapies. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical translation.
1807142-21-7 (4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)